Cas no 1638760-22-1 (benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 1638760-22-1
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5306957
• Update Time: 2025-06-14

benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-ethyl-4-hydroxy-, phenylmethyl ester
• Benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate
• benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-2-15(18)8-10-16(11-9-15)14(17)19-12-13-6-4-3-5-7-13/h3-7,18H,2,8-12H2,1H3
• InChI Key： HIVZHRWXZJOWCG-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(CC)(O)CC1

Additional information on benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of Benzyl 4-Ethyl-4-hydroxypiperidine-1-carboxylate (CAS No. 1638760-22-1)

Benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate (CAS No. 1638760-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, featuring a benzyl carboxylate group and a hydroxyl substituent at the 4-position of the piperidine ring. Its CAS number 1638760-22-1 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for drug development.

The compound's structural versatility makes it a valuable building block in medicinal chemistry, particularly in the synthesis of central nervous system (CNS) targeting molecules. Recent studies highlight its potential as a precursor for neuroactive compounds, aligning with growing interest in neurological disorder treatments. Researchers are investigating its role in creating novel GABA receptor modulators, a hot topic in neuroscience given the rising global prevalence of anxiety and sleep disorders.

From a synthetic chemistry perspective, benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate demonstrates remarkable stability under various reaction conditions. Its hydroxyl group allows for further functionalization, while the benzyl protecting group provides strategic advantages in multi-step syntheses. These properties answer frequent search queries about "stable piperidine derivatives for pharmaceutical synthesis" and "protected amino alcohols in drug development".

Quality control parameters for CAS No. 1638760-22-1 are stringent, with HPLC purity typically exceeding 98%. This meets pharmaceutical industry demands for high-purity intermediates, a trending search term among quality assurance professionals. Analytical methods including NMR spectroscopy and mass spectrometry confirm its structural integrity, addressing common questions about "characterization of complex heterocycles".

The compound's physicochemical properties have been extensively studied. With moderate water solubility and good organic solvent compatibility, it offers practical advantages for process chemistry applications. These characteristics respond to frequent searches about "solubility of functionalized piperidines" and "handling hygroscopic pharmaceutical intermediates".

Recent patent literature reveals growing interest in benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate as a key intermediate for next-generation therapeutics. Its appearance in patent filings related to neurodegenerative disease treatments correlates with increasing public concern about aging populations and cognitive health. This connection enhances the compound's relevance to current healthcare discussions.

From a regulatory standpoint, proper handling of CAS No. 1638760-22-1 requires standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, its status as a pharmaceutical intermediate necessitates careful documentation - a point frequently queried in "regulatory compliance for research chemicals" searches.

The commercial availability of benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate has expanded significantly, with multiple suppliers now offering gram to kilogram quantities. This availability supports its growing application in high-throughput screening and combinatorial chemistry, addressing search trends for "scalable heterocyclic building blocks".

Future research directions for this compound may explore its potential in bioconjugation chemistry and targeted drug delivery systems - both trending topics in pharmaceutical development. Its balanced lipophilicity makes it particularly interesting for blood-brain barrier penetration studies, a frequent subject in neurological drug research queries.

In summary, benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate (CAS No. 1638760-22-1) represents an important tool for modern drug discovery. Its unique structural features and versatile reactivity profile position it as a valuable asset in addressing current challenges in medicinal chemistry and pharmaceutical development, making it a compound of enduring interest to researchers worldwide.